Cas no 62623-84-1 ((3S)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one)

• Product Name: (3S)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
• CAS No: 62623-84-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD31746807
• CID: 437586
• PubChem ID: 10921069
• Update Time: 2025-04-19

(3S)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-methyl-, (S)-
• (+)-Mellein
• (3S)-3,4-Dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one
• (3S)-Mellein
• (3S)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
• AKOS040762036
• CHEMBL4438912
• CHEBI:223287
• BDBM50524012
• SCHEMBL13925627
• (R,S)-8-Hydroxy-3-methyl-isochroman-1-one
• EN300-25695279
• DTXSID10448358
• (3S)-8-hydroxy-3-methyl-3,4-dihydroisochromen-1-one
• 62623-84-1
• (R)-(-)-Mellein

• MDL： MFCD31746807
• Inchi： 1S/C10H10O3/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-4,6,11H,5H2,1H3/t6-/m0/s1
• InChI Key： KWILGNNWGSNMPA-LURJTMIESA-N
• SMILES： O1C(C2C(=CC=CC=2C[C@@H]1C)O)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 392.7±42.0 °C at 760 mmHg
• Flash Point: 181.3±20.7 °C
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 46.53
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3S)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans